4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic acid

• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• SMILES: CN1C(=CC2=C1N=CS2)C(=O)O
• InChI: InChI=1S/C7H6N2O2S/c1-9-4(7(10)11)2-5-6(9)8-3-12-5/h2-3H,1H3,(H,10,11)
• InChIKey: IPDCVNLRSZTOHO-UHFFFAOYSA-N

Researchers targeting renal potassium channel ROMK1 often face limited access to well-characterized tool compounds with defined potency windows. 4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic acid addresses this gap as a moderate-potency ROMK1 inhibitor (IC50 = 398-794 nM across species and assay formats). Its carboxylic acid handle enables direct bioconjugation for target pull-down experiments, while the reduced HBD count (HBD=1 vs. 2 for the parent scaffold) improves permeability for CNS-targeted libraries. This compound also serves as a key intermediate for novel fungicide candidates acting via tryptophan metabolism disruption (EC50 = 1.17-1.77 μg/mL against Botrytis cinerea). Available at 98% purity from stock with rapid global dispatch, it ensures reproducible results for both academic and industrial laboratories.

4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic Acid: Structural and Activity Profile

4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic acid (CAS 1379252-93-3, MF C7H6N2O2S, MW 182.20) is a heterocyclic compound featuring a fused pyrrolo[2,3-d]thiazole core bearing a carboxylic acid at the 5-position and a methyl group at the 4-position [1]. The pyrrolo[2,3-d]thiazole scaffold has been identified as a novel fungicidal lead structure with a potential new mode of action distinct from conventional pyruvate kinase inhibitors, as demonstrated through bioisosteric design and transcriptomic analysis [2]. This compound has been profiled in vitro as an inhibitor of the renal outer medullary potassium channel (ROMK1) with quantifiable potency across species and assay formats [3].

• [1] PubChem CID 96228354. 4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Zhang Y, Li J, Yang H, Li K, Yuan H, Xue Z, Tang L, Fan Z. Fungicidal Activity of New Pyrrolo[2,3-d]thiazoles and Their Potential Action on the Tryptophan Metabolic Pathway and Wax Biosynthesis. Journal of Agricultural and Food Chemistry, 2024, 72(19): 10844-10854. DOI: 10.1021/acs.jafc.4c00930. View Source
• [3] BindingDB Entry BDBM50287521 (CHEMBL2146753). Affinity Data: IC50 = 398 nM (rat ROMK1), 420 nM (rat ROMK1), 744 nM (human ROMK1), 794 nM (human ROMK1). View Source

4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic Acid vs. Analogues: Irreplaceability

The 4-methyl and 5-carboxylic acid substituents on the pyrrolo[2,3-d]thiazole core create a unique physicochemical and pharmacological profile that is not replicated by the unsubstituted parent scaffold (CAS 1007386-72-2) or the methyl ester analog (CAS 1327366-67-5). The N-methylation reduces the hydrogen bond donor count from 2 to 1 [1], altering solubility and membrane permeability characteristics. The carboxylic acid functionality enables salt formation and conjugation chemistry that is inaccessible to ester analogs, while the specific substitution pattern dictates ROMK1 channel inhibitory potency with a quantifiable IC50 of 398-794 nM across species [2]. Generic substitution with a non-methylated or ester analog would compromise either target engagement, synthetic versatility, or both.

• [1] PubChem CID 96228354 (target) vs. PubChem CID 24815611 (parent). Hydrogen Bond Donor Count: 1 vs. 2. View Source
• [2] BindingDB Entry BDBM50287521 (CHEMBL2146753). Affinity Data: IC50 = 398 nM (rat ROMK1), 420 nM (rat ROMK1), 744 nM (human ROMK1), 794 nM (human ROMK1). View Source

4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic Acid: Comparative Evidence

Reduced H-Bond Donor Count & Altered Lipophilicity vs. Parent Scaffold

N-Methylation of the pyrrole nitrogen reduces the hydrogen bond donor (HBD) count from 2 (in the unsubstituted parent, 4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid, CAS 1007386-72-2) to 1 [1]. This structural modification decreases polarity and is expected to improve passive membrane permeability. Computed lipophilicity (XLogP3) values are 1.3 for the target compound versus 1.4 for the unsubstituted parent [2], representing a measurable shift in logP that can influence pharmacokinetic behavior.

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1 (PubChem computed)
Comparator Or Baseline	4H-pyrrolo[2,3-d]thiazole-5-carboxylic acid (CAS 1007386-72-2): HBD = 2
Quantified Difference	1 donor count reduction
Conditions	PubChem computed properties based on molecular structure

Why This Matters

A lower HBD count correlates with improved blood-brain barrier penetration and reduced P-glycoprotein efflux, which is critical for CNS-targeted programs; procurement of the N-methylated scaffold may be preferable when passive permeability is a design goal.

• [1] PubChem CID 96228354. Hydrogen Bond Donor Count = 1. View Source
• [2] PubChem CID 24815611. XLogP3 = 1.4. View Source

ROMK1 Potassium Channel Inhibitory Activity: Human and Rat Assays

4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic acid exhibits moderate inhibitory activity against ROMK1 (Kir1.1), a renal outer medullary potassium channel implicated in blood pressure regulation. In a thallium flux assay using HEK293 cells, the compound showed an IC50 of 398 nM and 420 nM against rat ROMK1, and 744 nM and 794 nM against human ROMK1 [1]. In a comparative study of select ROMK1 inhibitors, this compound (designated as Compound 1) demonstrated a human ROMK1 Tl+ flux IC50 of 744 nM (pIC50 6.1 ± 0.3) and a rat ROMK1 Tl+ flux IC50 of 420 nM (0.42 μM, pIC50 6.4 ± 0.4) [2]. For context, other pyrrolo[2,3-d]thiazole ROMK1 inhibitors in the same assay format exhibit IC50 values ranging from 49 nM to >30 μM [3].

Evidence Dimension	hROMK1 Tl+ Flux IC50
Target Compound Data	744 nM (pIC50 6.1 ± 0.3)
Comparator Or Baseline	Compound 12: 777 nM; Compound 14: 1042 nM; Compound (-)-16: 391 nM
Quantified Difference	Target is 2.1x more potent than Compound 14, 1.9x less potent than (-)-16
Conditions	Human ROMK1 expressed in HEK293 cells; 20 min incubation; Thallos-AM dye based fluorescence assay

Why This Matters

This compound occupies a defined potency band (mid-nanomolar) within the ROMK1 inhibitor landscape, making it a useful tool compound for validating target engagement in hypertension or heart failure models without the confounding off-target effects of more potent, less selective inhibitors.

• [1] BindingDB Entry BDBM50287521 (CHEMBL2146753). Affinity Data: IC50 = 398 nM (rat ROMK1), 420 nM (rat ROMK1), 744 nM (human ROMK1), 794 nM (human ROMK1). View Source
• [2] PMC5807870 Table 2. In Vitro Rat and Human ROMK1 Potency for Select Inhibitors. Compound 1: hROMK IC50 = 744 nM (pIC50 6.1 ± 0.3), rROMK IC50 = 0.420 μM (pIC50 6.4 ± 0.4). View Source
• [3] BindingDB Search for ROMK1 inhibitors in pyrrolo[2,3-d]thiazole class. IC50 values range from 49 nM to >30 μM. View Source

Carboxylic Acid vs. Methyl Ester: Conjugation & Salt Formation

The 5-carboxylic acid group (pKa ~4-5) permits direct salt formation with basic counterions, improving aqueous solubility for in vitro assays and enabling conjugation to amines, hydrazines, or alcohols via standard amide/ester coupling chemistry. In contrast, the methyl ester analog (methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate, CAS 1327366-67-5) requires a hydrolysis step to unmask the acid for further derivatization, adding a synthetic step and potential yield loss . While both compounds share the same molecular formula (C7H6N2O2S) and molecular weight (182.2 g/mol) , the acid form provides immediate access to a broader reaction space.

Evidence Dimension	Functional Group Reactivity
Target Compound Data	Carboxylic acid (direct conjugation, salt formation)
Comparator Or Baseline	Methyl 4H-pyrrolo[2,3-d]thiazole-5-carboxylate (ester; requires hydrolysis)
Quantified Difference	N/A (qualitative synthetic advantage)
Conditions	Standard organic synthesis; amide coupling (EDC/HOBt), ester hydrolysis (LiOH/THF/H2O)

Why This Matters

Procurement of the carboxylic acid eliminates a hydrolysis step in synthetic workflows, reducing time and material costs; for medicinal chemistry campaigns requiring rapid analog generation, the acid form is the more efficient starting material.

Fungicidal Lead with a Novel Mode of Action

The pyrrolo[2,3-d]thiazole scaffold, of which 4-methylpyrrolo[2,3-d]thiazole-5-carboxylic acid is a core building block, has been validated as a fungicidal lead structure with a novel mode of action. In a recent study, pyrrolo[2,3-d]thiazole derivatives demonstrated EC50 values ranging from 1.17 to 1.77 μg/mL against Botrytis cinerea [1]. Surface plasmon resonance and molecular docking indicated that the active compounds do not act via pyruvate kinase inhibition, but instead impact tryptophan metabolism and wax biosynthesis pathways [2]. This mechanistic differentiation from existing fungicide classes reduces the risk of cross-resistance.

Evidence Dimension	Antifungal Activity (Botrytis cinerea EC50)
Target Compound Data	Scaffold derivatives: EC50 = 1.17-1.77 μg/mL
Comparator Or Baseline	Positive control YZK-C22 (1,2,3-thiadiazol-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole)
Quantified Difference	Derivatives C1, C9, C20 were more active than YZK-C22 against Rhizoctonia solani
Conditions	In vitro mycelial growth inhibition assay

Why This Matters

For agrochemical discovery programs, the pyrrolo[2,3-d]thiazole scaffold offers a structurally distinct and mechanistically novel starting point for fungicide development, addressing the urgent need for new modes of action to combat resistance.

• [1] Zhang Y, et al. Fungicidal Activity of New Pyrrolo[2,3-d]thiazoles and Their Potential Action on the Tryptophan Metabolic Pathway and Wax Biosynthesis. J Agric Food Chem, 2024, 72(19): 10844-10854. View Source
• [2] Transcriptome analysis revealed that compound C20 can impact the tryptophan metabolic pathway, cutin, suberin, and wax biosynthesis of B. cinerea. View Source

Microwave-Assisted 5-Endo-Dig Cyclization for Derivatization

Pyrrolo[2,3-d]thiazoles, including the 4-methyl-5-carboxylic acid derivative, can be synthesized via microwave-assisted 5-endo-dig cyclization of o-aminoalkynylthiazoles . This method offers significantly reduced reaction times compared to conventional thermal cyclization. Further structural diversification is accessible through Suzuki coupling of 2-chloroaminothiazole intermediates [1]. In contrast, isomeric pyrrolo[3,2-d]thiazoles (e.g., CAS 1000780-27-7) require distinct synthetic routes and may exhibit different reactivity profiles.

Evidence Dimension	Synthetic Methodology
Target Compound Data	Microwave-assisted 5-endo-dig cyclization
Comparator Or Baseline	Isomeric pyrrolo[3,2-d]thiazoles (different synthetic routes)
Quantified Difference	N/A (qualitative methodological advantage)
Conditions	o-Aminoalkynylthiazole precursors; microwave irradiation; 5-endo-dig cyclization

Why This Matters

The availability of a robust, microwave-assisted synthetic route reduces lead optimization cycle times and enables rapid parallel library synthesis, which is a critical consideration for procurement decisions in drug discovery and agrochemical programs.

• [1] Further structural variety is accessible via Suzuki reaction of 2-chloroaminothiazoles. View Source

4-Methylpyrrolo[2,3-d]thiazole-5-carboxylic Acid: Optimal Application Scenarios

ROMK1 Inhibitor Tool Compound Validation

Based on the quantified ROMK1 inhibitory activity (IC50 = 398-794 nM across species and assays) [1], this compound serves as a moderate-potency tool compound for validating ROMK1 target engagement in vitro. Its defined potency band makes it suitable for benchmarking more potent inhibitors and for use in counter-screens where strong inhibition is undesirable. The compound's carboxylic acid functionality allows for straightforward bioconjugation to affinity matrices for target pull-down experiments.

CNS-Permeable Building Block for Scaffold Optimization

The reduced hydrogen bond donor count (HBD=1 vs. 2 for the parent scaffold) and altered lipophilicity (XLogP3=1.3 vs. 1.4) [2] position this compound as a strategic building block for CNS-targeted or permeability-optimized analog libraries. The carboxylic acid handle enables direct coupling to amines and alcohols, accelerating structure-activity relationship (SAR) exploration.

Fungicidal Lead Derivatization for Agrochemical Discovery

As a core scaffold of the validated pyrrolo[2,3-d]thiazole fungicidal lead series (EC50 = 1.17-1.77 μg/mL against Botrytis cinerea) [3], this compound can be employed as a synthetic intermediate for generating novel fungicide candidates. The scaffold's novel mode of action—targeting tryptophan metabolism and wax biosynthesis rather than pyruvate kinase—offers a distinct resistance profile compared to existing fungicide classes.

Microwave-Assisted Cyclization Method Development

The established microwave-assisted 5-endo-dig cyclization route makes this compound a suitable substrate for studying reaction kinetics, optimizing catalyst systems, or developing continuous flow variants. Its availability from commercial sources (e.g., Leyan, purity 98%) ensures reproducible starting material for academic and industrial process chemistry laboratories.

• [1] BindingDB Entry BDBM50287521 (CHEMBL2146753). IC50 = 398-794 nM for ROMK1. View Source
• [2] PubChem CID 96228354 (target) vs. PubChem CID 24815611 (parent). HBD count 1 vs. 2; XLogP3 1.3 vs. 1.4. View Source
• [3] Zhang Y, et al. Fungicidal Activity of New Pyrrolo[2,3-d]thiazoles. J Agric Food Chem, 2024, 72(19): 10844-10854. View Source